Cas no 1822559-06-7 (Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate)

• Product Name: Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate
• CAS No: 1822559-06-7
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6421446
• PubChem ID: 137944530
• Update Time: 2025-05-26

Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-2010542
• Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate
• 1822559-06-7

• Inchi： 1S/C9H11ClN2O2/c1-14-9(13)7(11)4-6-2-3-8(10)12-5-6/h2-3,5,7H,4,11H2,1H3
• InChI Key： FESNTICFMHGKIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(=O)OC)N

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate

Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate: A Comprehensive Overview

Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate (CAS No. 1822559-06-7) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has been explored for its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements in understanding this compound.

The molecular structure of Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate consists of a pyridine ring substituted with a chlorine atom at the 6-position and an amino group at the 2-position of a propanoate ester. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics.

One of the most notable aspects of Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate is its ability to participate in nucleophilic aromatic substitution reactions. These reactions are pivotal in organic synthesis, enabling the creation of complex molecular architectures. For instance, researchers have utilized this compound to synthesize derivatives with enhanced bioavailability and selectivity for specific biological targets.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate. By employing density functional theory (DFT), scientists have mapped the molecular orbitals and identified key regions for reactivity. These findings have been instrumental in optimizing synthetic pathways and predicting the behavior of related compounds in biological systems.

In terms of pharmacological applications, Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate has shown promise as a precursor for drugs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for delivering therapeutic agents to the central nervous system. Preclinical studies have demonstrated that derivatives of this compound exhibit neuroprotective effects, potentially mitigating oxidative stress and inflammation associated with conditions like Alzheimer's disease.

The synthesis of Methyl 2-amino-3-(6-chloropyridin-3-yl)propanoate involves a multi-step process that begins with the chlorination of pyridine derivatives. Subsequent steps include nucleophilic substitution and esterification reactions to achieve the final product. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial production.

Moreover, Methyl 2-amino-3-(6-chloropyridin-3